Cas no 838-88-0 (4,4'-Methylenedi-o-toluidine)

4,4'-Methylenedi-o-toluidine structure
4,4'-Methylenedi-o-toluidine structure
Product name:4,4'-Methylenedi-o-toluidine
CAS No:838-88-0
MF:C15H18N2
MW:226.316823482513
MDL:MFCD00126963
CID:40051
PubChem ID:24869800

4,4'-Methylenedi-o-toluidine Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Methylenebis(2-methylaniline)
    • 4,4'-Methylene-bis(2-methylaniline)
    • 4,4'-Diamino-3,3'-dimethyldiphenylmethane
    • 3,3'-Dimethyl-4,4'-diaminodiphenylmethane
    • 4,4′-Methylene-bis(2-methylaniline)
    • 4-[(4-amino-3-methylphenyl)methyl]-2-methylaniline
    • 3,3-Dimethyl-4,4-diaminodiphenylmethane100µg
    • 4,4'-Methylenebis-o-toluidine
    • MBOT
    • ME-Mda
    • 4,4'-Methylenedi-o-toluidine
    • 4,4'-Methylene bis(2-methylaniline)
    • Bis(3-methyl-4-aminophenyl)methane
    • Benzenamine, 4,4'-methylenebis[2-methyl-
    • Bis-4-amino-3-methylfenylmethan
    • 4,4'-Methylenebis(o-toluidine)
    • o-Toluidine, 4,4'-methylenedi-
    • Bis(4-amino-3-methylphenyl)methane
    • Methane, bis(4-amino-3-methylphenyl)-
    • Aniline, 4,4'-me
    • 4,4′-Methylenebis[2-methylbenzenamine] (ACI)
    • o-Toluidine, 4,4′-methylenedi- (6CI, 7CI, 8CI)
    • 2,2′-Dimethyl-4,4′-methylenedianiline
    • 3,3′-Dimethyl-4,4′-diaminodiphenylmethane
    • 4,4′-Amino-3,3′-dimethyldiphenylmethane
    • 4,4′-Diamino-3,3′-dimethyldiphenylmethane
    • 4,4′-Methylenebis(o-toluidine)
    • 4,4′-Methylenebis[2-methylaniline]
    • 4,4′-Methylenedi-o-toluidine
    • Di(3-methyl-4-aminophenyl)methane
    • Kayabond C 100
    • Kayahard MDT
    • NSC 37146
    • FT-0706613
    • SR-01000389448
    • BRN 0398069
    • o-Toluidine,4'-methylenedi-
    • 3-13-00-00496 (Beilstein Handbook Reference)
    • 4,4'-METHYLENEBIS(2-METHYLBENZENAMINE)
    • CAS-838-88-0
    • Oprea1_517776
    • D89983
    • 4-(4-Amino-3-methylbenzyl)-2-methylphenylamine #
    • 2,2'-Dimethyl-4,4'-methylenedianiline
    • EC 212-658-8
    • W-104130
    • Aniline,4'-methylenebis(2-methyl-
    • 3,3'-dimethyl-4,4' diaminodiphenylmethane
    • CCG-103180
    • DTXCID10867
    • Tox21_300201
    • METHYLENEBIS(2-METHYLANILINE), 4,4'-
    • NCGC00259921-01
    • 4,4'-Methylenebis[2-methylbenzenamine]
    • NSC-37146
    • 4,4'-Methylene-di(o-toluidine)
    • HMS2757J17
    • NCGC00253955-01
    • 3,3/'-Dimethyl-4,4/'-diaminodiphenylmethane
    • SY052545
    • 4-[(4-amino-3-methyl-phenyl)methyl]-2-methyl-aniline
    • 4,4'-Methylene di-o-toluidine
    • Spiro[furo[3,4-b]pyridine-5(7H),4-piperidin]-7-one
    • 4,4'-diamino-3,3'-dimethyldiphenyl methane
    • Q229843
    • NSC37146
    • WLN: ZR B1 D1R DZ C1
    • Aniline, 4,4'-methylenebis(2-methyl-
    • SCHEMBL237201
    • 838-88-0
    • WECDUOXQLAIPQW-UHFFFAOYSA-
    • CS-W013022
    • CHEMBL313443
    • CCRIS 391
    • AC-10919
    • EINECS 212-658-8
    • MLS000719870
    • SR-01000389448-1
    • D2046
    • Benzenamine, 4,4'-methylenebis(2-methyl-
    • Bis-4-amino-3-methylfenylmethan [Czech]
    • 4,4'-Methylenebis[2-methylaniline]
    • 4-(4-Amino-3-methylbenzyl)-2-methylphenylamine
    • MFCD00126963
    • NCGC00173286-03
    • 4,4'-Methylene-bis(2-methylaniline), analytical standard
    • HMS1549D22
    • 4,4'-methylene di-ortho-toluidine
    • C19260
    • InChI=1/C15H18N2/c1-10-7-12(3-5-14(10)16)9-13-4-6-15(17)11(2)8-13/h3-8H,9,16-17H2,1-2H3
    • OM5XWD3S2I
    • SMR000304399
    • DTXSID5020867
    • 3,3'-Dimethyl-4,4'-diaminodiphenylmethane;4,4'-Methylene-bis(2-methylaniline)
    • Tox21_202372
    • 4,4'-AMINO-3,3'-DIMETHYLDIPHENYLMETHANE
    • NCGC00173286-02
    • CHEBI:82343
    • 4,4'-methanediylbis(2-methylaniline)
    • 4,4-methylene-bis(2-methylaniline)
    • 4,4'-Diamino-3,3'-dimethyldiphenyl methane 100 microg/mL in Acetonitrile
    • AKOS001483357
    • 4,4 inverted exclamation mark -Methylenebis(2-methylaniline)
    • Methane, bis[4-amino-3-methylphenyl]-
    • UNII-OM5XWD3S2I
    • NCGC00173286-01
    • TimTec1_005368
    • EU-0000098
    • NS00010638
    • Benzenamine,4'-methylenebis[2-methyl-
    • STK760092
    • 4,4\\'-Diamino-3,3\\'-Dimethyldiphenylmethane
    • MDL: MFCD00126963
    • Inchi: 1S/C15H18N2/c1-10-7-12(3-5-14(10)16)9-13-4-6-15(17)11(2)8-13/h3-8H,9,16-17H2,1-2H3
    • InChI Key: WECDUOXQLAIPQW-UHFFFAOYSA-N
    • SMILES: NC1C(C)=CC(CC2C=C(C)C(N)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 226.14700
  • Monoisotopic Mass: 226.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 226.32
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9543 (rough estimate)
  • Melting Point: 152.0 to 159.0 deg-C
  • Boiling Point: 406.6°C at 760 mmHg
  • Flash Point: 248.7°C
  • Refractive Index: 1.5000 (estimate)
  • Solubility: >33.9 [ug/mL]
  • PSA: 52.04000
  • LogP: 4.22100
  • Solubility: Not determined
  • Sensitiveness: Sensitive to air

4,4'-Methylenedi-o-toluidine Security Information

  • Symbol: GHS07 GHS08 GHS09
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H302,H317,H350,H410
  • Warning Statement: P201,P273,P280,P308+P313,P501
  • Hazardous Material transportation number:UN 3077 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 45-22-43-50/53
  • Safety Instruction: S53-S45-S60-S61
  • FLUKA BRAND F CODES:10-23
  • RTECS:BY5300000
  • Hazardous Material Identification: T N
  • HazardClass:9
  • Safety Term:6.1(b)
  • Risk Phrases:R45; R22; R43; R50/53
  • PackingGroup:III
  • Packing Group:III

4,4'-Methylenedi-o-toluidine Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Methylenedi-o-toluidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1044518-100g
4,4'-Methylenebis(2-methylaniline)
838-88-0 98%
100g
¥1115.00 2024-07-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028920-100mg
4,4'-Methylenedi-o-toluidine
838-88-0
100mg
¥374 2024-05-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M11130-100mg
4,4'-Methylenebis(2-methylaniline)
838-88-0
100mg
¥378.0 2022-04-27
Cooke Chemical
A5531812-100G
4,4'-Methylene-bis(2-methylaniline)
838-88-0 ≥95.0%(T)
100g
RMB 1002.40 2025-02-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M131609-100g
4,4'-Methylenedi-o-toluidine
838-88-0 ≥95.0%(T)
100g
¥1291.90 2023-09-02
BAI LING WEI Technology Co., Ltd.
RAC-14-10X-1mL
3,3'-Dimethyl-4,4'-diaminodiphenylmethane,1000 μg/mL in AcCN
838-88-0 1000 μg/mL in AcCN
1mL
¥ 541 2022-04-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M11131-5g
4,4'-Methylenebis(2-methylaniline)
838-88-0
5g
¥116.0 2021-09-08
abcr
AB140776-25 g
4,4'-Diamino-3,3'-dimethyldiphenylmethane, 95%; .
838-88-0 95%
25g
€147.40 2023-05-09
Cooke Chemical
A5531812-5G
4,4'-Methylene-bis(2-methylaniline)
838-88-0 ≥95.0%(T)
5g
RMB 92.80 2025-02-21
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
46106-100MG
4,4'-Methylenedi-o-toluidine
838-88-0
100mg
¥742.06 2025-01-16

4,4'-Methylenedi-o-toluidine Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Hydrochloric acid
2.1 Catalysts: Hydrochloric acid
3.1 Reagents: Sodium hydroxide ,  Sodium chloride Solvents: Water
Reference
Insight into the mechanism of 3,3'-dimethyl-4,4'-diaminodiphenylmethane synthesis over Hβ zeolite
Yang, Yingkuo; et al, Journal of Molecular Catalysis A: Chemical, 2015, 398, 95-106

Synthetic Circuit 2

Reaction Conditions
1.1 -
2.1 -
3.1 Catalysts: Hydrochloric acid
4.1 Catalysts: Hydrochloric acid
5.1 Reagents: Sodium hydroxide ,  Sodium chloride Solvents: Water
Reference
Insight into the mechanism of 3,3'-dimethyl-4,4'-diaminodiphenylmethane synthesis over Hβ zeolite
Yang, Yingkuo; et al, Journal of Molecular Catalysis A: Chemical, 2015, 398, 95-106

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Ammonium iodide Solvents: Dimethyl sulfoxide ,  Water ;  16 h, 140 °C; 140 °C → rt
1.2 Reagents: Water ;  rt
Reference
Highly regioselective para-methylthiolation/bridging methylenation of arylamines promoted by NH4I
Xu, Yinfeng; et al, Organic & Biomolecular Chemistry, 2015, 13(38), 9742-9745

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium chloride Solvents: Water
Reference
Insight into the mechanism of 3,3'-dimethyl-4,4'-diaminodiphenylmethane synthesis over Hβ zeolite
Yang, Yingkuo; et al, Journal of Molecular Catalysis A: Chemical, 2015, 398, 95-106

Synthetic Circuit 5

Reaction Conditions
1.1 -
2.1 Catalysts: Hydrochloric acid
3.1 Catalysts: Hydrochloric acid
4.1 Reagents: Sodium hydroxide ,  Sodium chloride Solvents: Water
Reference
Insight into the mechanism of 3,3'-dimethyl-4,4'-diaminodiphenylmethane synthesis over Hβ zeolite
Yang, Yingkuo; et al, Journal of Molecular Catalysis A: Chemical, 2015, 398, 95-106

Synthetic Circuit 6

Reaction Conditions
1.1 Solvents: Methanol ,  Water
1.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
Reference
Preparation of N,O-aminals as synthetic equivalents of H2C:NAr and (H2C:NHAr)+ ions. Neutral- and acid-promoted transformations
Barluenga, Jose; et al, Journal of the Chemical Society, 1988, (7), 1631-6

Synthetic Circuit 7

Reaction Conditions
1.1 Catalysts: Hydrochloric acid
2.1 -
3.1 -
4.1 Catalysts: Hydrochloric acid
5.1 Catalysts: Hydrochloric acid
6.1 Reagents: Sodium hydroxide ,  Sodium chloride Solvents: Water
Reference
Insight into the mechanism of 3,3'-dimethyl-4,4'-diaminodiphenylmethane synthesis over Hβ zeolite
Yang, Yingkuo; et al, Journal of Molecular Catalysis A: Chemical, 2015, 398, 95-106

Synthetic Circuit 8

Reaction Conditions
1.1 Solvents: Methanol ,  Water
1.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
Reference
Preparation of N,O-aminals as synthetic equivalents of H2C:NAr and (H2C:NHAr)+ ions. Neutral- and acid-promoted transformations
Barluenga, Jose; et al, Journal of the Chemical Society, 1988, (7), 1631-6

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 90 °C; 90 °C → 0 °C
1.2 Reagents: Sodium hydroxide ;  pH 10
Reference
Effect of methyl and methoxy substituents on dianilines for thermosetting polyimide system
La Scala, John J. ; et al, High Performance Polymers, 2020, 32(7), 801-822

Synthetic Circuit 10

Reaction Conditions
1.1 -
2.1 Solvents: Urea ,  Choline chloride ;  7 h, 180 °C
Reference
Degradation of polycarbonate-based polyurethane via selective cleavage of carbamate and urea bonds
Zhang, Hui; et al, Polymer Degradation and Stability, 2020, 181,

Synthetic Circuit 11

Reaction Conditions
1.1 Catalysts: Hydrochloric acid
2.1 Reagents: Sodium hydroxide ,  Sodium chloride Solvents: Water
Reference
Insight into the mechanism of 3,3'-dimethyl-4,4'-diaminodiphenylmethane synthesis over Hβ zeolite
Yang, Yingkuo; et al, Journal of Molecular Catalysis A: Chemical, 2015, 398, 95-106

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium acetate Solvents: Methanol ,  Water
2.1 Solvents: Methanol ,  Water
2.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
Reference
Preparation of N,O-aminals as synthetic equivalents of H2C:NAr and (H2C:NHAr)+ ions. Neutral- and acid-promoted transformations
Barluenga, Jose; et al, Journal of the Chemical Society, 1988, (7), 1631-6

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: Sodium hydroxide
Reference
Negatively charged polyimide nanofiltration membranes with high selectivity and performance stability by optimization of synergistic imidization
Wei, Chenjie; et al, Journal of Membrane Science, 2018, 563, 752-761

Synthetic Circuit 14

Reaction Conditions
1.1 Reagents: Sodium Solvents: Methanol
1.2 Solvents: Methanol
2.1 Solvents: Methanol ,  Water
2.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
Reference
Preparation of N,O-aminals as synthetic equivalents of H2C:NAr and (H2C:NHAr)+ ions. Neutral- and acid-promoted transformations
Barluenga, Jose; et al, Journal of the Chemical Society, 1988, (7), 1631-6

Synthetic Circuit 15

Reaction Conditions
1.1 Solvents: Urea ,  Choline chloride ;  7 h, 180 °C
Reference
Degradation of polycarbonate-based polyurethane via selective cleavage of carbamate and urea bonds
Zhang, Hui; et al, Polymer Degradation and Stability, 2020, 181,

4,4'-Methylenedi-o-toluidine Raw materials

4,4'-Methylenedi-o-toluidine Preparation Products

4,4'-Methylenedi-o-toluidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:838-88-0)4,4'-Methylene-bis(2-methylaniline)
Order Number:1614740
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 16:58
Price ($):discuss personally

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